Cas no 21112-45-8 (2-Butenoic acid, 3-amino-)

• Product Name: 2-Butenoic acid, 3-amino-
• CAS No: 21112-45-8
• MF: C₄H₇NO₂
• MW: 101.103881120682
• CID: 1398566
• PubChem ID: 19107567
• Update Time: 2025-04-20

2-Butenoic acid, 3-amino- Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid, 3-amino-
• 3-aminobut-2-enoic acid
• STR08507
• 3-aminocrotonic acid
• 21112-45-8
• (Z)-3-aminobut-2-enoic acid
• SCHEMBL295714
• UKVYVZLTGQVOPX-IHWYPQMZSA-N
• beta-aminocrotonic acid
• AKOS006350040
• AKOS037655923

• Inchi： 1S/C4H7NO2/c1-3(5)2-4(6)7/h2H,5H2,1H3,(H,6,7)/b3-2-
• InChI Key： UKVYVZLTGQVOPX-IHWYPQMZSA-N
• SMILES： OC(/C=C(/C)\N)=O

Computed Properties

• Exact Mass: 101.04771
• Monoisotopic Mass: 101.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.3
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• PSA: 63.32

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Unsaturated fatty acids